Dichlorophen Dichlorophen Dichlorophen is a nontoxic laxative vermicide of chlorinated phenol compound. Dichlorophen is used as a veterinary fungicide, anthelmintic, and anti-protozoan, as well as an ingredient in antimicrobial soaps and shampoos. This agent probably acts by increasing the clearing of intestinal contents, thereby eradicating tapeworm infections from the intestines.
Dichlorophene appears as white slightly cream or light pink-colored powder. Melting point 177°C. Slight phenolic odor and a saline phenolic taste. Moderately toxic. Used as a fungicide and bactericide.
Dichlorophen is a diarylmethane and a bridged diphenyl fungicide.
Brand Name: Vulcanchem
CAS No.: 1322-43-6
VCID: VC20943913
InChI: InChI=1S/C13H10Cl2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2
SMILES: C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O
Molecular Formula: C13H10Cl2O2
Molecular Weight: 269.12 g/mol

Dichlorophen

CAS No.: 1322-43-6

Cat. No.: VC20943913

Molecular Formula: C13H10Cl2O2

Molecular Weight: 269.12 g/mol

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Dichlorophen - 1322-43-6

Specification

Description Dichlorophen is a nontoxic laxative vermicide of chlorinated phenol compound. Dichlorophen is used as a veterinary fungicide, anthelmintic, and anti-protozoan, as well as an ingredient in antimicrobial soaps and shampoos. This agent probably acts by increasing the clearing of intestinal contents, thereby eradicating tapeworm infections from the intestines.
Dichlorophene appears as white slightly cream or light pink-colored powder. Melting point 177°C. Slight phenolic odor and a saline phenolic taste. Moderately toxic. Used as a fungicide and bactericide.
Dichlorophen is a diarylmethane and a bridged diphenyl fungicide.
CAS No. 1322-43-6
Molecular Formula C13H10Cl2O2
Molecular Weight 269.12 g/mol
IUPAC Name 4-chloro-2-[(5-chloro-2-hydroxyphenyl)methyl]phenol
Standard InChI InChI=1S/C13H10Cl2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2
Standard InChI Key MDNWOSOZYLHTCG-UHFFFAOYSA-N
Impurities Dichlorophene is usually contaminated with the trimer 4-chloro-2,6-bis(5-chloro-2-hydroxybenzyl)phenol, which results from the synthesis process ... the trimer constitutes 5% to 10% by weight of Dichlorophene.
SMILES C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O
Canonical SMILES C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O
Colorform Colorless crystals
Melting Point 351 to 352 °F (NTP, 1992)
177.5 °C
177-178 °C

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